PLK1
  • Lfm-A13
    Lfm-A13
    • Cat. No.:
    • B560221
    • CAS No.:
    • 62004-35-7
    • Molecular Formula:
    • C11H8Br2N2O2
    • Molecular Weight:
    • 360.00 g/mol
    Description
    inhibits Bruton's tyrosine kinase;  structure in first source
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  • Onvansertib
    Onvansertib
    • Cat. No.:
    • B609756
    • CAS No.:
    • 1034616-18-6
    • Molecular Formula:
    • C24H27F3N8O3
    • Molecular Weight:
    • 532.5 g/mol
    Description
    Onvansertib is under investigation in clinical trial NCT03303339 (Onvansertib in Combination With Either Low-dose Cytarabine or Decitabine in Adult Patients With Acute Myeloid Leukemia (AML).).
    Onvansertib is...
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  • Lfm-A13
    Lfm-A13
    • Cat. No.:
    • B1193815
    • CAS No.:
    • 244240-24-2
    • Molecular Formula:
    • C11H8Br2N2O2
    • Molecular Weight:
    • 360.00 g/mol
    Description
    inhibits Bruton's tyrosine kinase;  structure in first source
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  • GW843682X
    GW843682X
    • Cat. No.:
    • B1672544
    • CAS No.:
    • 660868-91-7
    • Molecular Formula:
    • C22H18F3N3O4S
    • Molecular Weight:
    • 477.5 g/mol
    Description
    GW843682X is a member of the class of benzimidazoles that is 1H-benzimidazole substituted by 5-carbamoyl-4-{[2-(trifluoromethyl)phenyl]methoxy}thiophen-2-yl, methoxy, and methoxy groups at positions 1, 5, and 6,...
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  • HMN-214
    HMN-214
    • Cat. No.:
    • B1673316
    • CAS No.:
    • 173529-46-9
    • Molecular Formula:
    • C22H20N2O5S
    • Molecular Weight:
    • 424.5 g/mol
    Description
    HMN-214 is an N-sulfonylcarboxamide that is N-[(4-methoxyphenyl)sulfonyl]acetamide in which the hydrogen of the NH group is substituted by a 2-[(E)-2-(1-oxidopyridin-4-yl)ethenyl]phenyl group. It is a potent inh...
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  • SBE13 hydrochloride
    SBE13 hydrochloride
    • Cat. No.:
    • B1680853
    • CAS No.:
    • 1052532-15-6
    • Molecular Formula:
    • C24H28Cl2N2O4
    • Molecular Weight:
    • 479.4 g/mol
    Description
    SBE 13 is a potent inhibitor of polo-like kinase 1 (Plk1) (IC50 = 0.2 nM) that targets the inactive conformation of the enzyme 1,2. It exhibits no activity against aurora A kinase and less effectively inhibits P...
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  • Telocinobufagin
    Telocinobufagin
    • Cat. No.:
    • B1681253
    • CAS No.:
    • 472-26-4
    • Molecular Formula:
    • C24H34O5
    • Molecular Weight:
    • 402.5 g/mol
    Description
    Telocinobufagin is a steroid lactone. It is functionally related to a bufanolide.
    Telocinobufagin has been reported in Bufo gargarizans, Bufo bufo, and other organisms with data available.
    structure...
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  • Plogosertib
    Plogosertib
    • Cat. No.:
    • B8354516
    • CAS No.:
    • 1137212-79-3
    • Molecular Formula:
    • C34H48N8O3
    • Molecular Weight:
    • 616.8 g/mol
    Description
    Plogosertib is a competitive inhibitor for adenosine triphosphate (ATP) binding to polo-like kinase 1 (PLK1;  PLK-1;  STPK13), with potential antineoplastic activity. Upon administration, plogosertib s...
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  • Plk1-IN-6
    Plk1-IN-6
    • Cat. No.:
    • B12408040
    • CAS No.:
    • Molecular Formula:
    • C28H37N9O3
    • Molecular Weight:
    • 547.7 g/mol
    Description
    Plk1-IN-6 is a useful research compound. Its molecular formula is C28H37N9O3 and its molecular weight is 547.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Plk1-IN-6 suitable for many res...
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  • WNY0824
    WNY0824
    • Cat. No.:
    • B12408533
    • CAS No.:
    • Molecular Formula:
    • C31H43N9O2
    • Molecular Weight:
    • 573.7 g/mol
    Description
    WNY0824 is a useful research compound. Its molecular formula is C31H43N9O2 and its molecular weight is 573.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WNY0824 suitable for many researc...
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